PD-159020

• Molecular Formula: C32H25NO8
• Molecular Weight: 551.5 g/mol
• InChI: InChI=1S/C32H25NO8/c1-36-26-13-22-23(14-29(26)37-16-19-5-3-2-4-6-19)33(15-20-7-9-24-27(11-20)40-17-38-24)31(32(34)35)30(22)21-8-10-25-28(12-21)41-18-39-25/h2-14H,15-18H2,1H3,(H,34,35)
• InChIKey: BOQQYCYLUTYLGS-UHFFFAOYSA-N

PD-159020: Dual ETA/ETB Antagonist Profile

PD-159020 (CAS 177904-00-6) is a synthetic, non-peptide indole-2-carboxylic acid derivative developed by Warner-Lambert (Pfizer) as part of a 1,3-diaryl-2-carboxyindole series of endothelin receptor antagonists [1]. It functions as a non-selective antagonist at both human endothelin receptor subtypes, hETA (IC₅₀ = 30 nM) and hETB (IC₅₀ = 50 nM), and additionally inhibits arachidonic acid release (AAR-B) with an IC₅₀ of 0.23 μM . The compound was disclosed in the primary medicinal chemistry literature by Bunker et al. (1996) alongside its ETA-selective congener PD-159110, establishing a foundational structure-activity relationship for this chemotype [1]. Notably, PD-159020 received Orphan Drug designation, reflecting its translational potential in rare disease settings [2].

• [1] Bunker AM, Edmunds JJ, Berryman KA, Walker DM, Flynn MA, Welch KM, Doherty AM. 1,3-Diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters, 1996; 6(9): 1061-1066. DOI: 10.1016/0960-894X(96)00170-9. View Source
• [2] AdisInsight (Springer). PD 159020 Drug Profile. Originator: Pfizer; Orphan Drug Status: Assigned. View Source

Why PD-159020 Cannot Be Replaced by Generics

The endothelin receptor antagonist landscape is highly heterogeneous, with clinically used agents spanning selective ETA blockade (ambrisentan, atrasentan), ETA-preferring dual antagonism (bosentan, macitentan), and balanced dual ETA/ETB antagonism (tezosentan). PD-159020 occupies a distinct pharmacological niche as a balanced dual antagonist with an ETA/ETB IC₅₀ ratio of 0.6 (30 nM vs. 50 nM), contrasting sharply with bosentan's ~67-fold ETA selectivity and atrasentan's >1,000-fold ETA selectivity . Furthermore, its indole-2-carboxylic acid scaffold differs fundamentally from the sulfonamide-based chemotypes of approved endothelin receptor antagonists, resulting in divergent physicochemical properties and potentially distinct off-target profiles [1]. In the same publication series, the closely related analog PD-159110 was profiled as an ETA-selective antagonist, underscoring that even minor structural modifications within this scaffold profoundly alter receptor subtype selectivity and functional pharmacology [1]. Substituting PD-159020 with a selective or ETA-preferring antagonist in experiments designed to probe dual ET receptor blockade would fundamentally confound data interpretation.

• [1] Bunker AM, Edmunds JJ, Berryman KA, Walker DM, Flynn MA, Welch KM, Doherty AM. 1,3-Diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters, 1996; 6(9): 1061-1066. DOI: 10.1016/0960-894X(96)00170-9. View Source

Quantitative Evidence vs. Comparator Antagonists

Dual ETA/ETB Antagonism Selectivity

PD-159020 exhibits a near-balanced dual ETA/ETB antagonism profile with an ETA/ETB IC₅₀ ratio of 0.6 (30 nM / 50 nM) . This contrasts with bosentan, which displays pronounced ETA selectivity in radioligand binding assays (IC₅₀: 7.1 nM ETA vs. 474.8 nM ETB; ratio ~0.015) , and with atrasentan, which is highly ETA-selective (IC₅₀: 0.055 nM ETA vs. ~190 nM ETB; ratio ~0.0003) . The peptide antagonist BQ-123 demonstrates extreme ETA selectivity (IC₅₀: 7.3 nM ETA vs. 18,000 nM ETB) [1]. PD-159020 is thus the only compound in this comparator set providing near-equipotent dual receptor blockade, making it the preferred tool for experiments requiring simultaneous inhibition of both ET receptor subtypes without confounding selectivity bias.

Evidence Dimension	ETA/ETB receptor subtype selectivity ratio (IC₅₀ ETA / IC₅₀ ETB)
Target Compound Data	PD-159020: IC₅₀ hETA = 30 nM, hETB = 50 nM; ETA/ETB ratio = 0.6
Comparator Or Baseline	Bosentan: IC₅₀ ETA = 7.1 nM, ETB = 474.8 nM; ratio = 0.015. Atrasentan: IC₅₀ ETA = 0.055 nM, ETB ≈ 190 nM; ratio ≈ 0.0003. BQ-123: IC₅₀ ETA = 7.3 nM, ETB = 18,000 nM
Quantified Difference	PD-159020 ETA/ETB ratio (0.6) is 40-fold higher than bosentan (0.015) and ~2,000-fold higher than atrasentan (~0.0003)
Conditions	Human recombinant ETA and ETB receptor binding assays; radioligand displacement format; data compiled from primary literature and vendor datasheets across comparable assay platforms

Why This Matters

For experiments requiring simultaneous blockade of both ETA and ETB receptors (e.g., dissecting endothelin-mediated vasoreactivity or mitogenic signaling), PD-159020's balanced profile avoids the interpretive confound introduced by ETA-preferring agents.

• [1] Ihara M, et al. In vitro biological profile of a highly potent novel endothelin (ET) antagonist BQ-123 selective for the ETA receptor. Journal of Cardiovascular Pharmacology, 1992; 20(Suppl 12): S11-S14. BQ-123: ETA IC50 = 7.3 nM, ETB IC50 = 18 μM. View Source

Functional Antagonism of Arachidonic Acid Release

Beyond receptor binding, PD-159020 demonstrates functional antagonism in a cellular context, inhibiting arachidonic acid release (AAR-B) with an IC₅₀ of 0.23 μM . This functional readout captures downstream signaling consequences of dual ETA/ETB blockade rather than isolated binding affinity. By comparison, bosentan inhibits ET-1-induced mitogenesis in ovine airway smooth muscle cells with an IC₅₀ of 20 nM [1]. While the assay systems differ (AAR-B vs. mitogenesis), PD-159020's 230 nM functional IC₅₀ in the arachidonic acid release assay represents a distinct pharmacodynamic dimension that is not routinely reported for many comparator endothelin antagonists. Researchers requiring a tool compound with documented functional antagonism in the arachidonic acid pathway should note this specific characterization.

Evidence Dimension	Functional cellular antagonism (inhibition of downstream signaling)
Target Compound Data	PD-159020: AAR-B IC₅₀ = 0.23 μM (230 nM)
Comparator Or Baseline	Bosentan: ET-1-induced mitogenesis IC₅₀ = 20 nM in ovine airway smooth muscle cells (distinct functional assay)
Quantified Difference	Direct quantitative comparison not possible due to different assay endpoints; PD-159020's AAR-B IC₅₀ of 230 nM provides a functional benchmark absent from routine characterization of most comparator endothelin antagonists
Conditions	Arachidonic acid release assay (AAR-B); bosentan data from ET-1-induced mitogenesis assay in ovine airway smooth muscle cells

Why This Matters

Procurement decisions for functional assays should consider that PD-159020 has a documented functional IC₅₀ in the arachidonic acid pathway, providing a quantifiable benchmark for experimental design that is not universally available for comparator compounds.

• [1] Carratu P, et al. ET-1 induces mitogenesis in ovine airway smooth muscle cells via ETA and ETB receptors. American Journal of Physiology, 1997. Bosentan IC50 = 20 nM. View Source

Intra-Series Selectivity vs. PD-159110

PD-159020 and PD-159110 were co-disclosed in the same primary publication (Bunker et al., 1996) as members of the 1,3-diaryl-2-carboxyindole series [1]. PD-159110 (compound 31 in the paper) was explicitly characterized as an ETA-selective antagonist, while PD-159020 (compound 37) was defined as a non-selective ETA/ETB antagonist [1]. This intra-series comparison is particularly instructive: the structural modification that converts an ETA-selective scaffold (PD-159110) into a balanced dual antagonist (PD-159020) is defined within a single medicinal chemistry program under consistent assay conditions. For researchers designing structure-activity relationship (SAR) studies around endothelin receptor subtype selectivity, this pair of congeners provides a well-characterized selectivity toggle within a single chemotype.

Evidence Dimension	Receptor subtype selectivity phenotype within identical indole-2-carboxylic acid chemotype
Target Compound Data	PD-159020: Non-selective ETA/ETB antagonist; hETA IC50 = 30 nM, hETB IC50 = 50 nM
Comparator Or Baseline	PD-159110: ETA-selective antagonist (exact IC50 values for both subtypes not publicly available in accessible databases, but selectivity phenotype confirmed in primary publication)
Quantified Difference	Qualitative selectivity phenotype difference: non-selective dual antagonist (PD-159020) vs. ETA-selective antagonist (PD-159110); quantitative IC50 comparison limited by incomplete public data for PD-159110
Conditions	Consistent assay platform within the same published study (Bunker et al., 1996)

Why This Matters

For SAR-focused procurement, PD-159020 and PD-159110 together constitute a matched pair for probing how subtle structural changes within the indole scaffold govern ETA/ETB selectivity, a resource not available from single-compound purchases.

• [1] Bunker AM, Edmunds JJ, Berryman KA, Walker DM, Flynn MA, Welch KM, Doherty AM. 1,3-Diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters, 1996; 6(9): 1061-1066. DOI: 10.1016/0960-894X(96)00170-9. View Source

Indole vs. Sulfonamide Scaffold Differentiation

PD-159020 is built on a 1,3-diaryl-2-carboxyindole core scaffold, which is structurally and biosynthetically distinct from the sulfonamide-based chemotypes that dominate clinically approved endothelin receptor antagonists (bosentan, ambrisentan, macitentan) [1]. This scaffold divergence carries practical implications: PD-159020 has a molecular weight of 551.54 g/mol and a calculated log P > 5, violating both Lipinski's Rule of Five criteria (MW > 500, log P > 5) [2]. In contrast, bosentan (MW 551.6) and ambrisentan (MW 378.4) present distinct physicochemical profiles. PD-159020 contains two benzodioxole moieties and a benzyloxy substituent that are absent from sulfonamide-based antagonists, potentially influencing solubility, metabolic stability, and off-target binding. For research applications where chemotype-dependent effects (e.g., solvent compatibility, cell permeability, or non-specific binding) are critical variables, this scaffold distinction may be decisive.

Evidence Dimension	Chemical scaffold class and associated physicochemical properties
Target Compound Data	PD-159020: 1,3-diaryl-2-carboxyindole; MW = 551.54; log P > 5; C32H25NO8; contains two benzodioxole groups
Comparator Or Baseline	Bosentan: sulfonamide-based; MW = 551.6. Ambrisentan: diphenylpropionic acid; MW = 378.4. Atrasentan: pyrrolidine-2-carboxylic acid; MW = 510.0
Quantified Difference	PD-159020 violates Lipinski's Rule of Five (MW > 500, log P > 5), while ambrisentan complies (MW 378.4). Scaffold class: indole-carboxylic acid vs. sulfonamide vs. propionic acid
Conditions	Calculated physicochemical properties; log P value from GLASS ligand database

Why This Matters

In experimental systems where scaffold-specific physicochemical properties influence compound handling (solubility, DMSO compatibility, non-specific binding to plasticware), PD-159020's indole-carboxylic acid scaffold may require distinct formulation protocols compared to sulfonamide-based antagonists.

• [1] Bunker AM, Edmunds JJ, Berryman KA, Walker DM, Flynn MA, Welch KM, Doherty AM. 1,3-Diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters, 1996; 6(9): 1061-1066. DOI: 10.1016/0960-894X(96)00170-9. View Source
• [2] GLASS (GPCR-Ligand Association) Database. PD-159020 Ligand Entry. Molecular Weight 551.54; log P > 5; Lipinski violations noted. View Source

Orphan Drug Designation Status

PD-159020 received Orphan Drug designation from a regulatory body, distinguishing it from many research-grade endothelin antagonists that lack any regulatory recognition [1]. This designation indicates that the compound was evaluated for a rare disease indication with sufficient preclinical data to warrant regulatory review. In contrast, widely used research tool compounds such as BQ-123 (a peptide ETA antagonist) and IRL-2500 (an ETB-selective antagonist) remain classified purely as research reagents without orphan drug status [2]. For translational research programs that prioritize compounds with a documented regulatory evaluation history, PD-159020's orphan designation provides a procurement-relevant differentiator, even though the compound remains intended for research use only and is not approved for human administration.

Evidence Dimension	Regulatory evaluation history (Orphan Drug designation status)
Target Compound Data	PD-159020: Orphan Drug designation assigned (originator: Pfizer)
Comparator Or Baseline	BQ-123: No Orphan Drug designation. IRL-2500: No Orphan Drug designation. Bosentan: Approved drug (not comparable regulatory category)
Quantified Difference	Binary differentiation: Orphan designation present (PD-159020) vs. absent (BQ-123, IRL-2500)
Conditions	Regulatory designation status as recorded in AdisInsight (Springer) database

Why This Matters

For translational research programs requiring compounds with a documented regulatory evaluation history, PD-159020's orphan designation provides a procurement-relevant differentiation from purely research-grade tool compounds.

• [1] AdisInsight (Springer). PD 159020 Drug Profile. Originator: Pfizer; Class: Antihypertensives, Indoles; Orphan Drug Status: Assigned. View Source
• [2] Adooq Bioscience. Endothelin Receptor Antagonist Comparison. IRL-2500 is a potent, selective ETBR antagonist; BQ-123 is a selective ETA antagonist. View Source

PD-159020 Optimal Research Applications

Dual ETA/ETB Blockade in Vascular Reactivity

PD-159020 is optimally deployed in isolated vessel or perfused organ experiments where simultaneous blockade of both ETA-mediated vasoconstriction and ETB-mediated vasodilation (or constriction, depending on vascular bed) is required. Its balanced dual antagonism (ETA/ETB IC₅₀ ratio of 0.6) ensures that neither receptor subtype is preferentially inhibited at the concentrations employed, avoiding the interpretive ambiguity that arises when ETA-selective agents (e.g., BQ-123, atrasentan) or ETA-preferring agents (e.g., bosentan) are used . This makes PD-159020 the appropriate choice for dissecting the net contribution of endogenous endothelin-1 to vascular tone in tissues where both receptor subtypes are functionally expressed.

Matched Selectivity Pair Profiling with PD-159110

For medicinal chemistry groups conducting SAR studies on endothelin receptor ligands, the PD-159020 (non-selective dual antagonist) / PD-159110 (ETA-selective antagonist) pair provides a chemically matched comparator set within the same 1,3-diaryl-2-carboxyindole series [1]. By benchmarking novel analogs against both reference compounds under identical assay conditions, researchers can quantify whether structural modifications shift selectivity toward or away from balanced dual antagonism, using a well-characterized selectivity toggle established in the primary literature.

Arachidonic Acid Pathway Functional Antagonism

PD-159020 is documented to inhibit arachidonic acid release (AAR-B) with an IC₅₀ of 0.23 μM, providing a functional benchmark in the arachidonic acid cascade that is not routinely reported for comparator endothelin antagonists . For research programs investigating the intersection of endothelin signaling and phospholipase A₂/arachidonic acid pathways (e.g., in inflammation or cancer models), PD-159020 offers a characterized tool with quantitative functional activity data in this specific pathway context.

Rare Disease Translational Research with Orphan Designation

For translational research groups evaluating endothelin pathway antagonists in rare disease models, PD-159020's Orphan Drug designation history provides a procurement-relevant differentiator from purely research-grade tool compounds [2]. While the compound remains a research-use-only reagent, the existence of a prior regulatory evaluation pathway may streamline preclinical documentation in grant applications or translational study protocols that require justification of compound selection beyond potency metrics alone.

• [1] Bunker AM, Edmunds JJ, Berryman KA, Walker DM, Flynn MA, Welch KM, Doherty AM. 1,3-Diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters, 1996; 6(9): 1061-1066. DOI: 10.1016/0960-894X(96)00170-9. View Source
• [2] AdisInsight (Springer). PD 159020 Drug Profile. Originator: Pfizer; Orphan Drug Status: Assigned. View Source